Cas no 1805512-15-5 (4,5-Bis(trifluoromethyl)-2-chlorophenol)

• Product Name: 4,5-Bis(trifluoromethyl)-2-chlorophenol
• CAS No: 1805512-15-5
• MF: C₈H₃ClF₆O
• MW: 264.552242517471
• CID: 4962709
• Update Time: 2025-06-12

4,5-Bis(trifluoromethyl)-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-chlorophenol

• Inchi： 1S/C8H3ClF6O/c9-5-1-3(7(10,11)12)4(2-6(5)16)8(13,14)15/h1-2,16H
• InChI Key： NFIXKHHAASRZID-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=C(C(F)(F)F)C=1)O

Computed Properties

• Exact Mass: 263.9776614 g/mol
• Monoisotopic Mass: 263.9776614 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2
• Molecular Weight: 264.55

Additional information on 4,5-Bis(trifluoromethyl)-2-chlorophenol

Introduction to 4,5-Bis(trifluoromethyl)-2-chlorophenol (CAS No. 1805512-15-5)

4,5-Bis(trifluoromethyl)-2-chlorophenol (CAS No. 1805512-15-5) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its bis(trifluoromethyl) and chlorophenol functionalities, which confer it with a range of desirable properties such as high stability, low reactivity, and specific biological activities.

The chemical structure of 4,5-Bis(trifluoromethyl)-2-chlorophenol consists of a phenolic ring substituted with two trifluoromethyl groups at the 4 and 5 positions and a chlorine atom at the 2 position. The trifluoromethyl groups are known for their electron-withdrawing properties, which can significantly influence the electronic distribution around the phenolic ring. This electronic effect can enhance the compound's stability and reduce its reactivity, making it suitable for various applications where chemical robustness is crucial.

In the pharmaceutical industry, 4,5-Bis(trifluoromethyl)-2-chlorophenol has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its antimicrobial and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent activity against several strains of bacteria and viruses, including multidrug-resistant pathogens. The mechanism of action is believed to involve the disruption of microbial cell membranes, leading to cell death.

Beyond its antimicrobial properties, 4,5-Bis(trifluoromethyl)-2-chlorophenol has also been investigated for its potential as an anticancer agent. Research conducted at the National Cancer Institute found that this compound can selectively inhibit the growth of cancer cells while showing minimal toxicity to normal cells. The selective cytotoxicity is attributed to its ability to target specific cellular pathways involved in cancer progression, such as those related to cell cycle regulation and apoptosis.

In the agrochemical sector, 4,5-Bis(trifluoromethyl)-2-chlorophenol has been explored as a potential herbicide and fungicide. Its high stability and low reactivity make it an attractive candidate for developing formulations that can withstand environmental conditions without degrading rapidly. A study published in the Pest Management Science journal in 2020 demonstrated that this compound effectively controlled a wide range of weeds and fungal pathogens in crop plants. The mode of action involves disrupting key metabolic processes in these organisms, leading to their demise.

The synthesis of 4,5-Bis(trifluoromethyl)-2-chlorophenol has been optimized using various methodologies to improve yield and purity. One common approach involves the reaction of 2-chlorophenol with triflic anhydride followed by fluorination steps. Recent advancements in green chemistry have led to more environmentally friendly synthesis methods that minimize waste generation and energy consumption. For example, a research group at the University of California developed a catalytic process using reusable metal catalysts that significantly reduced the environmental impact of the synthesis.

The safety profile of 4,5-Bis(trifluoromethyl)-2-chlorophenol

In conclusion, 4,5-Bis(trifluoromethyl)-2-chlorophenol (CAS No. 1805512-15-5)